Cas no 1187168-55-3 (4-(4-Methyl-2-pyridyl)benzonitrile)

• Product Name: 4-(4-Methyl-2-pyridyl)benzonitrile
• CAS No: 1187168-55-3
• MF: C₁₃H₁₀N₂
• MW: 194.231902599335
• MDL: MFCD13152448
• CID: 4684710
• Update Time: 2025-05-20

4-(4-Methyl-2-pyridyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(4-Methyl-2-pyridyl)benzonitrile
• 4-(4-methylpyridin-2-yl)benzonitrile

• MDL： MFCD13152448
• Inchi： 1S/C13H10N2/c1-10-6-7-15-13(8-10)12-4-2-11(9-14)3-5-12/h2-8H,1H3
• InChI Key： GCPCSOXLLUJTDL-UHFFFAOYSA-N
• SMILES： N1C=CC(C)=CC=1C1C=CC(C#N)=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 245
• Topological Polar Surface Area: 36.7

Additional information on 4-(4-Methyl-2-pyridyl)benzonitrile

4-(4-Methyl-2-pyridyl)benzonitrile: A Comprehensive Overview

The compound 4-(4-Methyl-2-pyridyl)benzonitrile, identified by the CAS number 1187168-55-3, is a significant molecule in the field of organic chemistry. This compound has garnered attention due to its unique structural properties and potential applications in various industries. The molecule consists of a benzonitrile group attached to a 4-methylpyridine ring, creating a structure that exhibits interesting electronic and chemical characteristics.

Recent studies have highlighted the importance of 4-(4-Methyl-2-pyridyl)benzonitrile in drug discovery and material science. Researchers have explored its role as a precursor in synthesizing advanced materials, such as conductive polymers and organic semiconductors. The presence of the cyano group (-CN) in the benzonitrile moiety contributes to its high electron-withdrawing ability, which is crucial for applications in electronics and optoelectronics.

One of the key areas of research involving 4-(4-Methyl-2-pyridyl)benzonitrile is its use in medicinal chemistry. The compound has been investigated for its potential as an anti-inflammatory agent and as a building block for more complex pharmacophores. Its ability to interact with biological targets through hydrogen bonding and π-π interactions makes it a valuable compound in drug design.

The synthesis of 4-(4-Methyl-2-pyridyl)benzonitrile involves a multi-step process that typically includes nucleophilic substitution and coupling reactions. Recent advancements in catalytic methods have improved the efficiency and yield of these reactions, making the compound more accessible for large-scale production. The use of transition metal catalysts, such as palladium complexes, has been particularly effective in facilitating these transformations.

In terms of physical properties, 4-(4-Methyl-2-pyridyl)benzonitrile exhibits a melting point of approximately 150°C and is sparingly soluble in common organic solvents like dichloromethane and ethyl acetate. Its UV-vis spectrum shows strong absorption bands due to the conjugated π-systems present in both the pyridine and benzonitrile groups, which are essential for its applications in photovoltaic materials.

Environmental considerations have also been a focus of recent research on 4-(4-Methyl-2-pyridyl)benzonitrile. Studies have examined its biodegradability and toxicity profiles to assess its environmental impact. Results indicate that the compound undergoes slow degradation under aerobic conditions, suggesting the need for careful handling and disposal practices.

Looking ahead, the versatility of 4-(4-Methyl-2-pyridyl)benzonitrile positions it as a promising candidate for future innovations in both academic research and industrial applications. Its role as an intermediate in synthesizing advanced materials and pharmaceutical agents underscores its importance in modern chemistry.